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Compound of Interest

Compound Name: Dicyclohexyl phthalate-d4

Cat. No.: B113662

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of Dicyclohexyl phthalate-d4 (DCHP-d4), a deuterated analog of the widely used
plasticizer, Dicyclohexyl phthalate. This document is intended to serve as a valuable resource
for researchers and scientists utilizing DCHP-d4 as an internal standard in analytical
methodologies, particularly within environmental and toxicological studies.

Chemical and Physical Properties

Dicyclohexyl phthalate-d4 is a stable, isotopically labeled compound essential for accurate
guantification in mass spectrometry-based analytical methods. Its physical and chemical
properties are summarized below.

General Properties
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Property Value Reference

) Dicyclohexyl phthalate-3,4,5,6-
Chemical Name a4 [1][2]

1,2-Benzenedicarboxylic Acid
1,2-Dicyclohexyl Ester-d4,

Synonyms ) o [2][3]
Phthalic Acid Dicyclohexyl

Ester-d4, DCHP-d4

CAS Number 358731-25-6 [1]12114]
Molecular Formula C20H22D404 [31[5]
Molecular Weight 334.44 g/mol [1][2]
Isotopic Enrichment 99 atom % D [6]

Physical Characteristics

Property Value Reference
Physical State White, crystalline solid [7]
Melting Point 63 -67°C [8]
Boiling Point 425.8 £ 18.0 °C at 760 mmHg [5]
Flash Point 180 - 190 °C (356.0 - 374.0 °F)  [1]
Density 1.1+0.1 g/cm3 [5]
Refractive Index 1.544 [5]
Water Solubility Insoluble [9]
Vapor Pressure 8.7 x 1077 mmHg 9]

Synthesis and Manufacturing

The synthesis of Dicyclohexyl phthalate is typically achieved through the catalytic esterification
of phthalic anhydride with cyclohexanol.[7][10] A common method involves a transesterification
reaction of di-methyl-o-phthalate with cyclohexanol in the presence of an organo-tin catalyst.
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[10] For the deuterated analog, Dicyclohexyl phthalate-d4, a similar process is employed,
utilizing a deuterated phthalic anhydride or a related deuterated precursor. The general
synthesis workflow is outlined below.

General Synthesis Workflow for Dicyclohexyl Phthalate
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Process

Esterification with Catalyst

Neutralization with Na2CO3 solution

;

Purification (Distillation/Crystallization)

Product

Dicyclohexyl Phthalate (or DCHP-d4)
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Caption: General synthesis workflow for Dicyclohexyl Phthalate.
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Analytical Applications and Experimental Protocols

Dicyclohexyl phthalate-d4 is primarily utilized as an internal standard in isotope dilution mass
spectrometry (IDMS) for the quantification of phthalates in various matrices.[1] Its nearly
identical physicochemical properties to the non-labeled analog ensure similar behavior during
sample preparation and analysis, correcting for matrix effects and analyte loss.[1]

Quantification of Phthalates in Drinking Water by
UHPLC-UV

This section details a representative experimental protocol for the determination of phthalates
in drinking water using Ultra-High-Performance Liquid Chromatography (UHPLC) with UV
detection, employing Dicyclohexyl phthalate-d4 as an internal standard.

3.1.1. Standard and Sample Preparation

o Stock Standard Preparation: Prepare a stock standard solution of a mixture of 16 phthalates
at a concentration of 1000 ug/mL each. A separate stock solution of Dicyclohexyl
phthalate-d4 (internal standard) is also prepared at 1000 pg/mL.

o Working Standard Preparation: A series of working standard solutions are prepared by
diluting the stock solutions to achieve concentrations ranging from 0.05 to 10 pg/mL for the
target phthalates, with a constant concentration of DCHP-d4.

o Sample Preparation: For bottled drinking water samples, 4 mL of the sample is mixed with 1
mL of methanol. The solution is then filtered through a 0.45 um filter before injection into the
UHPLC system.[11]

3.1.2. Chromatographic Conditions

Instrument: UHPLC system with a UV detector.

Column: A suitable C18 reversed-phase column.

Mobile Phase: A gradient of methanol and water.

Flow Rate: Optimized for the specific column dimensions.
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« Injection Volume: 10 pL.

o Detection Wavelength: 225 nm.

Experimental Workflow for Phthalate Analysis

The following diagram illustrates the typical workflow for the analysis of phthalates in an
aqueous sample using an internal standard.

Workflow for Phthalate Analysis with Internal Standard

Aqueous Sample Collection

:

Spiking with DCHP-d4 Internal Standard

:

Solid Phase or Liquid-Liquid Extraction

:
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Quantification using Isotope Dilution
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Caption: Experimental workflow for phthalate analysis.

Spectroscopic Data

Spectroscopic data is crucial for the identification and confirmation of Dicyclohexyl phthalate-
d4.

e Mass Spectrometry (MS): The mass spectrum of DCHP-d4 will show a molecular ion peak
corresponding to its molecular weight of 334.44. The fragmentation pattern will be similar to
that of the unlabeled DCHP, but with mass shifts corresponding to the deuterated fragments.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: The proton NMR spectrum will show signals corresponding to the cyclohexyl
protons. The aromatic region will be absent of signals due to the deuterium substitution on
the benzene ring.

o 13C NMR: The carbon-13 NMR spectrum will show signals for the carbonyl and cyclohexyl
carbons. The signals for the deuterated carbons in the aromatic ring may be observable as
weak, broadened multiplets due to carbon-deuterium coupling.

« Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for
the C=0 stretching of the ester group and the C-H stretching of the cyclohexyl groups. The
C-D stretching vibrations will appear at a lower frequency (around 2200-2300 cm™1)
compared to the C-H stretching vibrations.

Safety and Handling

Dicyclohexyl phthalate-d4 should be handled with care in a laboratory setting. It is classified
as a substance that may cause an allergic skin reaction, is suspected of damaging fertility or
the unborn child, and is harmful to aquatic life with long-lasting effects.[1] Appropriate personal
protective equipment, including gloves and safety glasses, should be worn.[1]

Conclusion

Dicyclohexyl phthalate-d4 is an indispensable tool for the accurate and reliable quantification
of phthalates in various matrices. Its well-characterized chemical and physical properties,
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coupled with its role as a stable isotope-labeled internal standard, make it a critical component

of modern analytical workflows in environmental monitoring, food safety, and toxicology

research. This guide provides essential technical information to support its effective use in the

laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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